Cas no 1804280-06-5 (3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid
• CAS No: 1804280-06-5
• MF: C₁₂H₁₁BrF₂O₅
• MW: 353.113550424576
• CID: 4941343
• Update Time: 2025-06-11

3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11BrF2O5/c1-5(16)8(13)6-3-2-4-7(9(17)11(18)19)10(6)20-12(14)15/h2-4,8-9,12,17H,1H3,(H,18,19)
• InChI Key： ZMAPBYDXVXUJGJ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(C(=O)O)O)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8

Additional information on 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid

Comprehensive Overview of 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1804280-06-5)

3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1804280-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a mandelic acid backbone with bromo and difluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and antimicrobial agents.

The difluoromethoxy group in 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid is a key structural motif often associated with enhanced metabolic stability and bioavailability in medicinal chemistry. This feature aligns with current trends in drug design, where fluorinated compounds are increasingly explored for their ability to improve pharmacokinetic properties. The bromo substituent, on the other hand, offers a reactive site for further chemical modifications, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated compounds like 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid has surged, driven by their applications in precision medicine and sustainable agriculture. For instance, fluorinated agrochemicals are gaining traction due to their efficacy at lower doses, reducing environmental impact. Similarly, in pharmaceuticals, fluorination is a strategic tool to enhance drug potency and reduce side effects. These trends make CAS No. 1804280-06-5 a compound of high relevance in contemporary research.

From a synthetic perspective, 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid poses interesting challenges and opportunities. The presence of both electrophilic (bromo) and nucleophilic (carboxylic acid) sites allows for selective transformations, making it a valuable building block in multi-step syntheses. Researchers are also exploring its use in click chemistry and bioconjugation, where its reactive handles can facilitate the creation of complex molecular architectures.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage bifunctional molecules to degrade target proteins, and the structural flexibility of 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid could be exploited to design novel degraders. This aligns with the growing focus on targeted protein degradation as a therapeutic strategy.

Environmental and regulatory considerations also play a role in the compound's applications. As industries move toward green chemistry principles, the synthesis and use of 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid must adhere to sustainable practices. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption, addressing the broader demand for eco-friendly chemical processes.

In summary, 3-(1-Bromo-2-oxopropyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1804280-06-5) is a multifaceted compound with significant potential in drug discovery, agrochemicals, and advanced materials. Its unique structural attributes, combined with the growing emphasis on fluorinated compounds and sustainable chemistry, position it as a valuable asset in modern scientific research. Future studies will likely uncover even more applications, solidifying its role in innovation across multiple disciplines.